Cas no 1129-59-5 (3-(3-Methoxyphenyl)propanenitrile)

3-(3-Methoxyphenyl)propanenitrile is a nitrile derivative featuring a methoxy-substituted phenyl group, making it a valuable intermediate in organic synthesis. Its structure combines aromatic and aliphatic functionalities, enabling its use in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The methoxy group enhances reactivity in electrophilic substitution reactions, while the nitrile moiety offers versatility for further functionalization, such as hydrolysis to carboxylic acids or reduction to amines. This compound is particularly useful in constructing complex molecular frameworks due to its stability and compatibility with various reaction conditions. Its well-defined purity and consistent performance make it a reliable choice for research and industrial applications.

3-(3-Methoxyphenyl)propanenitrile structure

1129-59-5 structure

Product Name:3-(3-Methoxyphenyl)propanenitrile

CAS No:1129-59-5

MF:C₁₀H₁₁NO

MW:161.200442552567

MDL:MFCD08457432

CID:1201717

PubChem ID:10034898

Update Time:2025-06-26

3-(3-Methoxyphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

- Benzenepropanenitrile, 3-methoxy-
- 3-(3-methoxyphenyl)propanenitrile
- GJVHYHXGNIMMNO-UHFFFAOYSA-N
- starbld0034674
- DTXSID20434444
- AKOS010643873
- SCHEMBL1233549
- 1129-59-5
- MFCD08457432
- NS-01264
- 3-(3-Methoxyphenyl)propanenitrile
- MDL： MFCD08457432
- Inchi： 1S/C10H11NO/c1-12-10-6-2-4-9(8-10)5-3-7-11/h2,4,6,8H,3,5H2,1H3
- InChI Key： GJVHYHXGNIMMNO-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC(=C1)CCC#N

Computed Properties

Exact Mass: 161.08413
Monoisotopic Mass: 161.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 33Å²

Experimental Properties

PSA: 33.02

3-(3-Methoxyphenyl)propanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M226970-10mg	3-(3-Methoxyphenyl)propanenitrile	1129-59-5		10mg	$ 50.00	2022-06-04
TRC	M226970-50mg	3-(3-Methoxyphenyl)propanenitrile	1129-59-5		50mg	$ 160.00	2022-06-04
TRC	M226970-100mg	3-(3-Methoxyphenyl)propanenitrile	1129-59-5		100mg	$ 230.00	2022-06-04
OTAVAchemicals	1512397-100MG	3-(3-methoxyphenyl)propanenitrile	1129-59-5	95%	100MG	$110	2023-07-05
OTAVAchemicals	1512397-250MG	3-(3-methoxyphenyl)propanenitrile	1129-59-5	95%	250MG	$155	2023-07-05
OTAVAchemicals	1512397-1000MG	3-(3-methoxyphenyl)propanenitrile	1129-59-5	95%	1g	$344	2023-07-05
A2B Chem LLC	AD37409-100mg	Benzenepropanenitrile, 3-methoxy-	1129-59-5	95%	100mg	$323.00	2024-04-20
A2B Chem LLC	AD37409-250mg	Benzenepropanenitrile, 3-methoxy-	1129-59-5	95%	250mg	$373.00	2024-04-20
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